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Introduction

Tyrphostin AG30 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor
(EGFR) tyrosine kinase.[1][2][3][4][5] As a competitive inhibitor of ATP binding to the EGFR
kinase domain, Tyrphostin AG30 effectively blocks receptor autophosphorylation and
subsequent activation of downstream signaling pathways crucial for cell proliferation and
survival, such as the STAT5 and potentially the RAS-RAF-MEK-ERK and PI3K-AKT pathways.
[1][6][71[8][9] Accurate and consistent preparation of stock solutions is paramount for obtaining
reproducible and reliable experimental results. These notes provide a detailed protocol for the
preparation, storage, and handling of Tyrphostin AG30 stock solutions using Dimethyl
Sulfoxide (DMSO).

Data Presentation: Properties of Tyrphostin AG30

The table below summarizes key quantitative data for Tyrphostin AG30.
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Parameter Value Notes
Molecular Weight 205.17 g/mol

Formula C10H7NOa4

CAS Number 122520-79-0

Solubility in DMSO

=41 mg/mL (199.83 mM)[4][6]
[10]

Can be increased up to 125
mg/mL with sonication.[6][10]
Use fresh, anhydrous DMSO
as it is hygroscopic.[11][12]

Recommended Stock Conc.

10 mM - 50 mM[10][13]

Higher concentrations can be
prepared depending on

experimental needs.

Storage of Stock Solution

-20°C for up to 1 month; -80°C
for up to 6 months[2][10]

Store in small, single-use
aliquots to avoid repeated
freeze-thaw cycles.[13][14]
Protect from light.[14]

Final DMSO Conc. in Media

< 0.5% (VIV)[10][15]

Higher concentrations may
cause cytotoxicity. Always

include a vehicle control.

Signaling Pathway Inhibition by Tyrphostin AG30

Tyrphostin AG30 targets the intracellular tyrosine kinase domain of EGFR. By blocking ATP

binding, it prevents the autophosphorylation required to activate downstream signaling

cascades that regulate cell proliferation and survival.
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Caption: EGFR signaling cascade and the inhibitory action of Tyrphostin AG30.
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Experimental Protocols

Protocol for Preparation of a 10 mM Tyrphostin AG30
Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for in vitro experiments.

Materials:

e Tyrphostin AG30 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

o Sterile 1.5 mL microcentrifuge tubes

o Calibrated analytical balance

» Vortex mixer

» Water bath sonicator (optional)

o Calibrated pipettes and sterile filter pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

e Pre-Protocol Preparations: Allow Tyrphostin AG30 powder and DMSO to equilibrate to room
temperature before use. Work in a sterile environment (e.g., a laminar flow hood).

e Weighing Tyrphostin AG30:
o Place a sterile 1.5 mL microcentrifuge tube on the tared analytical balance.

o Carefully weigh 2.05 mg of Tyrphostin AG30 powder directly into the tube.[10] Record the
exact weight.

o Calculating Required DMSO Volume:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15612297?utm_src=pdf-body
https://www.benchchem.com/product/b15612297?utm_src=pdf-body
https://www.benchchem.com/product/b15612297?utm_src=pdf-body
https://www.benchchem.com/product/b15612297?utm_src=pdf-body
https://www.benchchem.com/product/b15612297?utm_src=pdf-body
https://www.benchchem.com/pdf/Tyrphostin_AG30_Stock_Solution_Preparation_in_DMSO_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Use the following formula to calculate the volume of DMSO required:
= Volume (L) = Weight (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

o For 2.05 mg of Tyrphostin AG30 (MW = 205.17 g/mol ) to make a 10 mM (0.01 M)
solution:

= Volume (L) = 0.00205 g / (205.17 g/mol * 0.01 mol/L) = 0.001 L =1 mL

e Dissolving the Compound:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Tyrphostin
AG30 powder.[10]

o Cap the tube securely and vortex for 1-2 minutes to facilitate dissolution.[10][13]

o Visually inspect the solution to ensure no particulates are present. If the compound does
not fully dissolve, sonicate the tube in a water bath for 5-10 minutes until the solution is
clear.[2][10]

» Aliquoting and Storage:

o Once completely dissolved, dispense the stock solution into smaller, single-use volumes
(e.g., 10-50 pL) in sterile, clearly labeled microcentrifuge tubes.[10]

o Label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and
date of preparation.

o For short-term storage (up to 1 month), store aliquots at -20°C. For long-term storage (up
to 6 months), store at -80°C.[2][10]

1. Weigh 2.05 mg 2.Add 1 mL 3. Vortex / Sonicate . 5 Yes > 4. Aliquot into 5. Store at -20°C
Tyrphostin AG30 Anhydrous DMSO until clear No (il Eresir single-use tubes or -80°C
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Caption: Workflow for preparing Tyrphostin AG30 stock solution.
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Protocol for Preparing an Aqueous Working Solution

Tyrphostin AG30 has low aqueous solubility, and precipitation can occur when diluting the
DMSO stock into culture media or buffers.[13][14] This protocol minimizes this issue.

Procedure:

e Thaw Stock: Thaw a single aliquot of the Tyrphostin AG30 DMSO stock solution at room
temperature.

e Prepare Medium: Pre-warm the required volume of cell culture medium or aqueous buffer in
a sterile tube.

 Dilute Stock: While vigorously vortexing or stirring the medium, add the required volume of
the DMSO stock solution drop-by-drop.[13] This rapid mixing helps prevent the compound
from precipitating.

o Example: To prepare 10 mL of a 10 uM working solution from a 10 mM stock, add 10 pL of
the stock to 10 mL of medium (a 1:1000 dilution). The final DMSO concentration will be
0.1%.

e Immediate Use: Use the freshly prepared working solution immediately to ensure stability
and avoid potential precipitation over time.[13][14]

Troubleshooting

Precipitation upon dilution into aqueous media is the most common issue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/pdf/Tyrphostin_AG30_A_Technical_Guide_to_its_Cellular_Targets_and_Selectivity.pdf
https://www.benchchem.com/pdf/Tyrphostin_AG30_A_Technical_Guide_to_its_Inhibition_of_the_EGFR_Signaling_Pathway.pdf
https://www.benchchem.com/pdf/Tyrphostin_AG30_Stock_Solution_Preparation_in_DMSO_Application_Notes_and_Protocols.pdf
https://www.selleckchem.com/products/tyrphostin-ag-1296-ag-1296.html
https://www.benchchem.com/pdf/dealing_with_Tyrphostin_AG30_experimental_variability.pdf
https://www.benchchem.com/pdf/Tyrphostin_AG30_solubility_issues_and_solutions.pdf
https://www.benchchem.com/pdf/Tyrphostin_AG30_Aqueous_Stability_A_Technical_Resource.pdf
https://www.benchchem.com/pdf/Optimizing_Tyrphostin_AG30_Incubation_Time_A_Technical_Support_Resource.pdf
https://www.benchchem.com/product/b15612297#tyrphostin-ag30-stock-solution-preparation-dmso
https://www.benchchem.com/product/b15612297#tyrphostin-ag30-stock-solution-preparation-dmso
https://www.benchchem.com/product/b15612297#tyrphostin-ag30-stock-solution-preparation-dmso
https://www.benchchem.com/product/b15612297#tyrphostin-ag30-stock-solution-preparation-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15612297?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

